Cas no 2172140-67-7 (1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2172140-67-7
• MF: C₂₈H₂₆N₂O₅
• MW: 470.516447544098
• CID: 6104818
• PubChem ID: 165516465
• Update Time: 2025-06-12

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• EN300-1511039
• 2172140-67-7
• 1-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoyl]-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

• Inchi： 1S/C28H26N2O5/c31-26(30-16-14-23(27(32)33)22-11-5-6-12-25(22)30)13-15-29-28(34)35-17-24-20-9-3-1-7-18(20)19-8-2-4-10-21(19)24/h1-12,23-24H,13-17H2,(H,29,34)(H,32,33)
• InChI Key： LHULIIVQSRLZOJ-UHFFFAOYSA-N
• SMILES： O(C(NCCC(N1C2C=CC=CC=2C(C(=O)O)CC1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 470.18417193g/mol
• Monoisotopic Mass: 470.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 765
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

Introduction to 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid (CAS No. 2172140-67-7)

1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid, identified by its CAS number 2172140-67-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules known for their potential biological activity and structural complexity, making it a subject of intense study in academic and industrial laboratories.

The molecular structure of this compound features a combination of functional groups that contribute to its unique chemical properties. The presence of a tetrahydroquinoline core suggests potential applications in the development of bioactive molecules targeting various biological pathways. Specifically, the tetrahydroquinoline scaffold is well-documented for its role in medicinal chemistry due to its ability to interact with biological targets in a highly specific manner.

One of the most intriguing aspects of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is its amino acid derivative moiety. The incorporation of an amino group linked to a propyl chain provides a site for further functionalization, enabling the synthesis of more complex derivatives with tailored biological activities. This feature makes the compound a valuable building block for drug discovery efforts aimed at developing novel therapeutic agents.

The fluorenylmethoxycarbonyl (Fmoc) protecting group attached to the amino function is another key feature that underscores the compound's utility in synthetic chemistry. Fmoc protection is widely employed in peptide synthesis and other organic transformations where selective protection and deprotection are crucial. The stability and ease of removal of the Fmoc group make this compound particularly useful in multi-step synthetic routes designed to produce complex biomolecules.

In recent years, there has been growing interest in tetrahydroquinoline derivatives due to their reported pharmacological properties. These compounds have shown promise as inhibitors of various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The structural motif of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid aligns well with this trend, suggesting potential therapeutic applications.

Recent studies have highlighted the importance of tetrahydroquinoline derivatives in modulating biological pathways associated with disease progression. For instance, research has demonstrated that certain tetrahydroquinoline-based compounds can inhibit kinases and other enzymes that play critical roles in signal transduction pathways. Given the structural similarity of 1-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl-1,2,3,4-tetrahydroquinoline-4-carboxylic acid to these known bioactive molecules, it is reasonable to hypothesize that it may exhibit comparable pharmacological effects.

The synthesis of this compound involves sophisticated organic reactions that showcase the expertise required in modern pharmaceutical chemistry. The integration of multiple functional groups into a single molecular framework necessitates careful planning and execution to ensure high yields and purity. Advances in synthetic methodologies have made it possible to construct complex molecules like this one with increasing efficiency and precision.

The role of computational chemistry in the study of such compounds cannot be overstated. Molecular modeling techniques have become indispensable tools for predicting the biological activity and interactions of novel molecules. By leveraging computational methods, researchers can gain insights into the binding modes of 1-3-(({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoyl)-1,2,3,4-tetrahydroquinoline -4-carboxylic acid with potential targets, thereby guiding experimental efforts.

In conclusion, 1-3-(({(9H-fluoren -9 -yl)methoxycarbonyl}amino)propanoyl)-1 ,2 ,3 ,4 -tetrahydroquinoline -4-carboxylic acid (CAS No. 2172140 -67 -7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and potential biological activities make it a promising candidate for further research and development. As our understanding of biological systems continues to evolve , compounds like this one will play an increasingly important role in the discovery and design of novel therapeutic agents.